1-(2-chlorophenyl)-4-(4-(3-chlorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-(2-chlorophenyl)-4-[4-(3-chlorophenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C21H18Cl2N6/c22-15-4-3-5-16(12-15)27-8-10-28(11-9-27)20-17-13-26-29(21(17)25-14-24-20)19-7-2-1-6-18(19)23/h1-7,12-14H,8-11H2
• InChI Key: YUGWLUWZFAJIJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C3=NC=NC4=C3C=NN4C5=CC=CC=C5Cl
• Molecular Formula: C21H18Cl2N6
• Molecular Weight: 425.3 g/mol

Description

1-(2-chlorophenyl)-4-(4-(3-chlorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C21H18Cl2N6 and its molecular weight is 425.32. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Structural Analysis

Compounds similar to "1-(2-chlorophenyl)-4-(4-(3-chlorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine" have been extensively studied for their synthetic routes and structural properties. The synthesis of novel pyrazolo[1,5-a]pyrimidine compounds has been explored, with these compounds showing promise as antibacterial agents. For instance, novel water-soluble pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and characterized, exhibiting significant antibacterial activity. This includes the study of their interactions with plasma proteins, indicating potential therapeutic applications (He et al., 2020).

Moreover, the synthesis of pyrazolo[1,5-a]pyrimidines and related compounds has been achieved through various heterocyclic synthesis methods. These methods yield compounds with potential applications in medicinal chemistry and as bioactive molecules. For example, novel pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been developed, showcasing the versatility of this chemical framework in synthesizing compounds with a wide range of biological activities (Baraldi et al., 2012).

Biochemical and Biological Applications

The biochemical and biological impacts of pyrazolo[1,5-a]pyrimidine derivatives and related compounds have also been a focal point of research. These compounds exhibit various biological activities, including antimicrobial and anticancer properties. For instance, synthesis and structural characterizations of novel pyrazole carboxamide derivatives containing the piperazine moiety have been conducted, with the compounds demonstrating potential as antimicrobial and anticancer agents (Lv et al., 2013).

Furthermore, the antimicrobial activity of synthesized compounds, such as thioxopyrimidine and its derivatives, has been explored, revealing that these compounds possess significant antibacterial properties. This suggests their potential application in developing new antimicrobial agents (Ho & Suen, 2013).